tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)phenyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)phenyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25F3N2O2/c1-16(2,3)25-15(24)23-10-8-17(12-22,9-11-23)13-4-6-14(7-5-13)18(19,20)21/h4-7H,8-12,22H2,1-3H3
• InChI Key: RXGYJCQEAHUNGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CN)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H25F3N2O2
• Molecular Weight: 358.4 g/mol

Description

Tert-Butyl 4-(aminomethyl)-4-[4-(trifluoromethyl)phenyl]piperidine-1-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Enantiopure Derivatives : tert-Butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates, closely related to the specified compound, are used in the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives. These derivatives are obtained from beta-amino acids and are valuable for synthesizing cis- and trans-4-hydroxypipecolates, demonstrating the compound's utility in complex organic synthesis (Marin et al., 2004).

• As an Intermediate in Anticancer Drugs : tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is an important intermediate for small molecule anticancer drugs. Its synthesis is optimized to enhance the yield, demonstrating its role in the development of novel therapeutic agents (Zhang et al., 2018).

• Molecular Structure Analysis : X-ray studies on related tert-butyl piperidine-1-carboxylate compounds provide insights into their molecular structure, including information about stereoisomers and crystal packing. This research aids in understanding the physical and chemical properties of such compounds (Didierjean et al., 2004).

Applications in Synthesis of Bioactive Molecules

• Synthesis of Biologically Active Compounds : Related compounds such as tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate are crucial intermediates in synthesizing biologically active molecules like crizotinib, illustrating the compound's role in pharmaceutical synthesis (Kong et al., 2016).

• In Antihistaminic Drug Metabolism : The metabolism of the antihistaminic drug terfenadine involves oxidation of a tert-butyl methyl group, similar to the tert-butyl group in the specified compound, highlighting its potential role in drug metabolism studies (Yun et al., 1993).

• As Intermediates in Synthesizing Nociceptin Antagonists : 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, structurally similar to the specified compound, is synthesized as an intermediate for nociceptin antagonists, indicating its importance in targeted drug synthesis (Jona et al., 2009).

• Activation of Small-Conductance Ca2+-Activated K+ Channels : Compounds like 4-(2-methoxyphenylcarbamoyloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester, which are structurally related, activate specific subtypes of human small-conductance Ca2+-activated K+ channels, demonstrating potential applications in physiological studies and drug development (Hougaard et al., 2009).